Cas no 955359-96-3 (Benzeneethanol, 4-(3-chloropropoxy)-)

• Product Name: Benzeneethanol, 4-(3-chloropropoxy)-
• CAS No: 955359-96-3
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 2113873
• Update Time: 2023-08-04

Benzeneethanol, 4-(3-chloropropoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropropoxy)Benzeneethanol
• RRAQXQYAWFKRFG-UHFFFAOYSA-N
• Benzeneethanol, 4-(3-chloropropoxy)-
• 2-{4-[(3-Chloropropyl)oxy]phenyl}ethanol
• 2-[4-(3-Chloro-propoxy)-phenyl]-ethanol

• Inchi： 1S/C11H15ClO2/c12-7-1-9-14-11-4-2-10(3-5-11)6-8-13/h2-5,13H,1,6-9H2
• InChI Key： RRAQXQYAWFKRFG-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC(=CC=1)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Topological Polar Surface Area: 29.5